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Compound of Interest

Compound Name: 5-Morpholino-2-nitrophenol

Cat. No.: B070920 Get Quote

Solubility and Stability of 5-Morpholino-2-
nitrophenol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available data and theoretical

considerations regarding the solubility and stability of 5-Morpholino-2-nitrophenol. Due to the

limited availability of specific experimental data for this compound in publicly accessible

literature, this guide combines the known properties of 5-Morpholino-2-nitrophenol with

established knowledge of the nitrophenol class of compounds. It is intended to serve as a

practical resource for laboratory professionals, offering insights into its solubility in common

laboratory solvents and its likely stability profile under various conditions. The guide also

outlines standard experimental protocols for determining these properties, providing a

framework for researchers to generate specific data for their applications.

Introduction
5-Morpholino-2-nitrophenol is a substituted nitrophenol compound of interest in various

research and development fields, including medicinal chemistry and materials science. A

thorough understanding of its solubility and stability is paramount for its effective use in

experimental settings and for the development of new applications. This document aims to
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consolidate the available information and provide guidance on the handling and

characterization of this molecule.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₁₀H₁₂N₂O₄ PubChem[1]

Molecular Weight 224.21 g/mol PubChem[1]

Appearance
(Not specified, likely a colored

solid)
-

CAS Number 175135-19-0 PubChem[1]

Solubility Profile
Quantitative solubility data for 5-Morpholino-2-nitrophenol in common organic laboratory

solvents is not extensively available in the public domain. The information presented below is a

combination of the single available experimental data point and qualitative predictions based

on the solubility of structurally related nitrophenol compounds.

Quantitative Solubility Data
The only available experimental solubility data for 5-Morpholino-2-nitrophenol is in an

aqueous solution.

Solvent
Temperature
(°C)

pH Solubility Source

Aqueous Buffer Not Specified 7.4 >33.6 µg/mL PubChem[1]

Qualitative Solubility in Common Lab Solvents
Based on the general solubility characteristics of nitrophenols, 5-Morpholino-2-nitrophenol is
expected to be soluble in a range of polar organic solvents. Nitrophenols are generally soluble

in solvents like ethanol, methanol, acetone, and acetonitrile.[2][3][4] The presence of the

morpholino group, a polar moiety, is likely to enhance its solubility in polar aprotic solvents.
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Solvent Predicted Solubility Rationale

Dimethyl Sulfoxide (DMSO) High

Highly polar aprotic solvent,

effective at dissolving a wide

range of organic compounds.

Dimethylformamide (DMF) High
Polar aprotic solvent with

strong solvating power.

Ethanol Moderate to High

Polar protic solvent, generally

a good solvent for

nitrophenols.[2][3][4]

Methanol Moderate to High
Polar protic solvent, similar to

ethanol.[2][3][4]

Acetone Moderate
Polar aprotic solvent, known to

dissolve nitrophenols.[2]

Acetonitrile Moderate

Polar aprotic solvent,

commonly used for nitrophenol

analysis.[2]

Dichloromethane (DCM) Low to Moderate

Less polar than the other

solvents listed, may have

limited solvating power for this

compound.

Water Low

The single experimental data

point suggests limited aqueous

solubility.[1]

Stability Profile
Specific stability data for 5-Morpholino-2-nitrophenol, including degradation pathways and

kinetics, is not currently available in the literature. However, the stability of nitrophenol-

containing compounds is known to be influenced by factors such as pH, light, and temperature.

General Stability Considerations
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pH: The stability of phenolic compounds can be pH-dependent. In alkaline conditions,

phenoxides are formed, which may be more susceptible to oxidation.

Light: Many nitroaromatic compounds are susceptible to photodegradation. Exposure to UV

or visible light could potentially lead to the degradation of 5-Morpholino-2-nitrophenol.

Temperature: Elevated temperatures can accelerate degradation reactions. For long-term

storage, refrigeration or freezing is generally recommended for related compounds.

Oxidation: The nitro group and the phenol ring can be susceptible to oxidation, especially in

the presence of oxidizing agents or under harsh conditions.

Potential Degradation Pathways
While specific degradation products have not been identified for 5-Morpholino-2-nitrophenol,
potential degradation pathways for nitrophenols in general can involve:

Reduction of the nitro group: The nitro group can be reduced to a nitroso, hydroxylamino, or

amino group.

Oxidation of the phenol ring: This can lead to ring-opening or the formation of polymeric

products.

Photochemical reactions: Light can induce various reactions, including rearrangements and

cleavage of the molecule.

Experimental Protocols
The following sections detail standardized experimental procedures for determining the

solubility and stability of a compound like 5-Morpholino-2-nitrophenol.

Solubility Determination
A common method for determining the solubility of a compound is the shake-flask method.

Methodology:
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Preparation of Saturated Solution: An excess amount of 5-Morpholino-2-nitrophenol is
added to a known volume of the desired solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) at a constant

temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate

the undissolved solid from the saturated solution.

Quantification: The concentration of 5-Morpholino-2-nitrophenol in the clear, saturated

solution is determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation: The solubility is expressed in units such as mg/mL or mol/L.

Workflow for Solubility Determination

Add excess 5-Morpholino-2-nitrophenol to solvent

Equilibrate at constant temperature
(e.g., 24-48h with agitation)

Separate solid and liquid phases
(centrifugation/filtration)

Analyze supernatant for concentration
(e.g., HPLC-UV)

Calculate solubility

Click to download full resolution via product page
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Workflow for Solubility Determination

Stability Testing
Stability studies are crucial to understand how the quality of a substance varies with time under

the influence of environmental factors.

Forced Degradation (Stress Testing):

Forced degradation studies are conducted under harsher conditions than accelerated stability

studies to identify potential degradation products and pathways.

Methodology:

Sample Preparation: Prepare solutions of 5-Morpholino-2-nitrophenol in an appropriate

solvent.

Stress Conditions: Expose the solutions to various stress conditions in parallel with a control

sample stored under normal conditions.

Acidic/Basic Hydrolysis: Treat with HCl and NaOH solutions at room and elevated

temperatures.

Oxidative Degradation: Treat with hydrogen peroxide solution.

Thermal Degradation: Expose the solid compound and solutions to elevated temperatures.

Photostability: Expose the solid compound and solutions to UV and visible light.

Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

Analysis: Analyze the samples using a stability-indicating analytical method (e.g., HPLC) to

separate the parent compound from any degradation products.

Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the

parent compound and detect any co-eluting impurities.
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Forced Degradation Study Workflow

Stress Conditions

Analysis

Acid Hydrolysis

Stability-Indicating HPLC

Base Hydrolysis Oxidation (H₂O₂) Thermal Stress Photostability

Peak Purity Analysis (PDA)

Identify Degradation Products
& Pathways

Prepare solutions of
5-Morpholino-2-nitrophenol

Click to download full resolution via product page

Forced Degradation Study Workflow

Analytical Methods for Quantification
High-Performance Liquid Chromatography (HPLC) is a suitable technique for the quantification

of 5-Morpholino-2-nitrophenol and its potential degradation products.

HPLC Method Parameters (Hypothetical)
The following are suggested starting parameters for method development, based on methods

for similar nitrophenol compounds.
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Parameter Suggested Condition

Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase
Gradient of acetonitrile and water (with 0.1%

formic acid or other suitable modifier)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection
UV-Vis at a wavelength of maximum

absorbance (to be determined experimentally)

Injection Volume 10 µL

Conclusion
While specific experimental data on the solubility and stability of 5-Morpholino-2-nitrophenol
is scarce, this technical guide provides a framework for researchers based on the known

properties of the compound and the broader class of nitrophenols. It is predicted to have good

solubility in polar organic solvents and may be susceptible to degradation under conditions of

extreme pH, light, and temperature. The experimental protocols outlined herein offer a starting

point for the systematic characterization of this compound's physicochemical properties. It is

strongly recommended that researchers perform their own solubility and stability studies

tailored to their specific experimental conditions and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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